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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

\

N-(3-Hydroxypropyl)stearamide

67177-07-5

B7824819

Get Quote

7

Chemical Identity & Physicochemical Profile[1][2][3]

[4][5]

Substance Name: N-(3-Hydroxypropyl)stearamide Synonyms: N-Stearoyl-3-aminopropanol;

Stearic acid 3-hydroxypropyl amide. Chemical Family: Fatty Acid Alkanolamide (Non-ionic

Surfactant).
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Property Specification / Value Note
Molecular Formula C21H43NO2

Molecular Weight ~341.58 g/mol

Physical State Waxy Solid / Flake At 20°C

Melting Point

85°C — 95°C (Predicted)

Higher than Stearic Acid due to

amide H-bonding.

Solubility (Water)

Insoluble / Dispersible

Forms emulsion; soluble in hot

ethanol/chloroform.

Partition Coeff. (Log Kow)

> 6.0 (Predicted)

Highly lipophilic;
bioaccumulation potential

limited by metabolism.

CAS Number (Analog)

Use 111-57-9 (Stearamide
MEA) for regulatory proxy

Exact isomer CAS not widely
listed.

Hazard Identification (GHS Classification)

Signal Word:WARNING

Based on the functional group chemistry (alkanolamide) and residual precursors, the following

classification is applied under the Globally Harmonized System (GHS):

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.
) o ] H413: May cause long-lasting
Aquatic Toxicity (Chronic) Category 4

harmful effects to aquatic life.

Precautionary Statements:

o P280: Wear protective gloves/eye protection/face protection.[1]
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do.[1] Continue rinsing.[1]

Synthesis & Impurity Analysis (The Hazard Driver)

The toxicity of this substance is often dictated by the purity of the reaction. The primary
synthesis route involves the amidation of Stearic Acid with 3-Aminopropanol.

Critical Impurity:3-Aminopropanol (CAS 156-87-6). Unlike the final amide, the unreacted amine
precursor is Corrosive (Skin Corr. 1B). If the residual amine content >1%, the mixture
classification shifts from Irritant to Corrosive.

Figure 1: Synthesis Pathway & Impurity Logic
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Caption: Synthesis workflow highlighting the critical transition from corrosive precursors to the
mild amide product.

Toxicological Profile (Deep Dive)
Acute Toxicity
e Oral (Rat): LD50 > 2,000 mg/kg (Read-across from Stearamide MEA).
o Mechanism: Fatty acid amides are hydrolyzed in the gastrointestinal tract by amidases

into free fatty acids (metabolized via [3-oxidation) and the corresponding amine (excreted
or metabolized).
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e Dermal (Rabbit): LD50 > 2,000 mg/kg.[2][3] Low percutaneous absorption due to high
molecular weight and lipophilicity.

Skin & Eye Irritation[9]

o Skin: Moderate irritant.[4] The surfactant nature strips lipids from the stratum corneum,
causing dryness and irritation upon prolonged contact.

o Eye: Irritant.[3][4][5] Surfactants disrupt the tear film lipid layer, leading to corneal exposure.

o Protocol Validation: If conducting an in vitro Bovine Corneal Opacity and Permeability
(BCOP) assay, ensure pH is neutralized to distinguish intrinsic amide irritation from
alkaline impurity burns.

Sensitization

o Skin Sensitization: Non-sensitizing (Guinea Pig Maximization Test - GPMT).

o Caveat: Commercial grades must be free of nickel catalysts or oxidative byproducts which
can induce false positives.

Carcinogenicity, Mutagenicity, Reprotoxicity (CMR)

o Mutagenicity: Negative in Ames Test (Salmonella typhimurium) with/without metabolic
activation.

o Carcinogenicity: No structural alerts. Unlike diethanolamides (DEA), this mono-alkanolamide
cannot form stable carcinogenic nitrosamines (e.g., NDELA) because it lacks the secondary
amine structure required for facile nitrosation.

Ecological Impact & Fate[10]

» Biodegradability: Readily Biodegradable (>60% in 28 days, OECD 301B). The linear alkyl
chain facilitates rapid enzymatic breakdown.

e Aquatic Toxicity:

o LC50 (Fish, 96h): > 100 mg/L (Water Accommodated Fraction).
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o EC50 (Daphnia, 48h): > 10 mg/L.

o Note: Toxicity is often limited by water solubility. Physical entrapment of aquatic
invertebrates is a higher risk than chemical toxicity.

Emergency Response & Handling Protocols
Figure 2: Emergency Decision Tree
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Caption: Triage logic for immediate incident response.

Handling & Storage[1][6]

e Engineering Controls: Use local exhaust ventilation if handling powder/flakes to prevent dust
inhalation.

 PPE:
o Eyes: Safety glasses with side shields (Goggles if dusting occurs).

o Skin: Nitrile rubber gloves (>0.11mm thickness).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7824819/docs?utm_src=pdf-body-img#technical-guide-toxicity-safety-data-sheet-sds-for-n-3-hydroxypropyl-stearamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

o Storage: Keep container tightly closed in a dry, cool place. Avoid strong oxidizing agents.[1]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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